Cas no 1423029-82-6 (3-(Difluoromethyl)azetidin-3-ol)

• Product Name: 3-(Difluoromethyl)azetidin-3-ol
• CAS No: 1423029-82-6
• MF: C₄H₇F₂NO
• MW: 123.1013
• CID: 5051535
• Update Time: 2026-02-28

3-(Difluoromethyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)azetidin-3-ol
• 3-(Difluoromethyl)azetidin-3-ol

• Inchi： 1S/C4H7F2NO/c5-3(6)4(8)1-7-2-4/h3,7-8H,1-2H2
• InChI Key： NSDKIAODRQJVBC-UHFFFAOYSA-N
• SMILES： FC([H])(C1(C([H])([H])N([H])C1([H])[H])O[H])F

Computed Properties

• Exact Mass: 123.04957017 g/mol
• Monoisotopic Mass: 123.04957017 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 92
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 32.299
• Molecular Weight: 123.10

Additional information on 3-(Difluoromethyl)azetidin-3-ol

3-(Difluoromethyl)azetidin-3-ol (CAS No. 1423029-82-6): A Comprehensive Overview

Introduction to 3-(Difluoromethyl)azetidin-3-ol (CAS No. 1423029-82-6)

3-(Difluoromethyl)azetidin-3-ol, identified by the CAS registry number 1423029-82-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of a difluoromethyl group at the third position of the azetidine ring introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The structure of 3-(Difluoromethyl)azetidin-3-ol is characterized by a saturated four-membered ring with one oxygen atom and one nitrogen atom. The difluoromethyl group (-CHF₂) attached to the nitrogen atom adds a fluorinated substituent, which is known to enhance the compound's stability and bioavailability. This feature makes it particularly interesting for drug design and development.

Recent studies have highlighted the potential of azetidine derivatives in medicinal chemistry, particularly in the design of bioactive molecules with improved pharmacokinetic profiles. The incorporation of fluorine atoms into organic compounds has been shown to enhance lipophilicity, improve metabolic stability, and increase binding affinity to target proteins. These properties make 3-(Difluoromethyl)azetidin-3-ol a promising candidate for various therapeutic applications.

Synthesis and Chemical Properties of 3-(Difluoromethyl)azetidin-3-ol

The synthesis of 3-(Difluoromethyl)azetidin-3-ol involves a multi-step process that typically begins with the preparation of an appropriate azetidine precursor. One common approach is the ring-closing reaction of a diamine or amino alcohol derivative under specific conditions to form the azetidine ring. The introduction of the difluoromethyl group can be achieved through nucleophilic substitution or alkylation reactions, depending on the starting material and reaction conditions.

Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure azetidine derivatives, including 3-(Difluoromethyl)azetidin-3-ol, with high efficiency and selectivity. These methods often utilize chiral catalysts or ligands to control the stereochemistry during the formation of the azetidine ring, ensuring high optical purity in the final product.

The chemical stability of 3-(Difluoromethyl)azetidin-3-ol is influenced by its electronic structure and steric hindrance. The presence of fluorine atoms increases its resistance to hydrolysis and oxidation, making it suitable for use in various chemical reactions and biological systems.

Biological Activity and Applications

Pharmacological Studies: Recent research has focused on evaluating the biological activity of azetidine derivatives, including 3-(Difluoromethyl)azetidin-3